Cas no 323584-38-9 ((1S)-1-(6-bromo-2-pyridyl)ethanamine)

• Product Name: (1S)-1-(6-bromo-2-pyridyl)ethanamine
• CAS No: 323584-38-9
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD12759735
• CID: 4644164
• PubChem ID: 87531146
• Update Time: 2025-05-22

(1S)-1-(6-bromo-2-pyridyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-Bromopyridin-2-yl)ethanamine
• (S)-1-(6-bromopyridin-2-yl)ethan-1-amine
• (1S)-1-(6-bromo-2-pyridyl)ethanamine
• (1S)-1-(6-bromopyridin-2-yl)ethanamine
• Y12110
• (1S)-1-(6-BROMO(2-PYRIDYL))ETHYLAMINE
• (alphaS)-alpha-Methyl-6-bromopyridine-2-methaneamine
• (1S)-1-(6-bromopyridin-2-yl)ethan-1-amine
• CS-0197150
• BS-53349
• 323584-38-9
• MFCD09256737
• DB-200530
• SCHEMBL3465386
• EN300-1895807
• NVMOBBCPDRYXDX-YFKPBYRVSA-N

• MDL： MFCD12759735
• Inchi： 1S/C7H9BrN2/c1-5(9)6-3-2-4-7(8)10-6/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： NVMOBBCPDRYXDX-YFKPBYRVSA-N
• SMILES： BrC1=CC=CC([C@H](C)N)=N1

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (1S)-1-(6-bromo-2-pyridyl)ethanamine

Comprehensive Overview of (1S)-1-(6-bromo-2-pyridyl)ethanamine (CAS No. 323584-38-9)

(1S)-1-(6-bromo-2-pyridyl)ethanamine (CAS No. 323584-38-9) is a chiral amine derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as (1S)-6-bromo-2-pyridylethanamine, features a brominated pyridine ring and an ethanamine moiety, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

The molecular structure of (1S)-1-(6-bromo-2-pyridyl)ethanamine includes a stereocenter at the 1-position, which is crucial for its enantioselective properties. This characteristic makes it highly sought after for the development of chiral catalysts and ligands. The 6-bromo-2-pyridyl group enhances its reactivity, allowing for diverse functionalization, which is particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, the demand for (1S)-1-(6-bromo-2-pyridyl)ethanamine has surged due to its role in the synthesis of bioactive molecules. For instance, it serves as a key building block for pharmaceutical intermediates targeting neurological disorders and infectious diseases. Its compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, further boosts its utility in high-throughput screening and combinatorial chemistry.

From an industrial perspective, CAS No. 323584-38-9 is often utilized in the production of advanced materials, including liquid crystals and organic semiconductors. The bromine atom in the 6-bromo-2-pyridyl moiety provides a handle for further modifications, enabling the creation of tailored materials with specific electronic or optical properties. This versatility aligns with the growing trend toward sustainable and high-performance materials in electronics and renewable energy sectors.

One of the most frequently asked questions about (1S)-1-(6-bromo-2-pyridyl)ethanamine revolves around its synthetic accessibility. Researchers often inquire about efficient routes to produce this compound with high enantiomeric purity. Common methods include asymmetric hydrogenation of corresponding imines or resolution techniques using chiral auxiliaries. Additionally, advancements in biocatalysis have opened new avenues for the enantioselective synthesis of this amine, reducing the reliance on traditional chemical methods.

The stability and storage conditions of (1S)-1-(6-bromo-2-pyridyl)ethanamine are also critical considerations. This compound is typically stored under inert conditions to prevent degradation, and its shelf life can be extended by keeping it in a cool, dry environment. These precautions ensure consistent performance in downstream applications, whether in academic research or industrial-scale production.

In the context of green chemistry, (1S)-1-(6-bromo-2-pyridyl)ethanamine has garnered attention for its potential in eco-friendly synthesis. Researchers are exploring catalytic systems that minimize waste and energy consumption while maintaining high yields and selectivity. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, making CAS No. 323584-38-9 a compound of interest for sustainable development goals.

Market trends indicate a steady rise in the procurement of (1S)-1-(6-bromo-2-pyridyl)ethanamine, driven by its expanding applications in drug discovery and material science. Suppliers are increasingly offering custom synthesis services to meet the diverse needs of clients, from milligram-scale research quantities to kilogram-scale industrial batches. This flexibility ensures that the compound remains accessible to both academic and commercial entities.

Looking ahead, the future of (1S)-1-(6-bromo-2-pyridyl)ethanamine appears promising, with ongoing research uncovering new applications and synthetic routes. Its role in the development of next-generation pharmaceuticals and advanced materials underscores its importance in modern chemistry. As the scientific community continues to explore its potential, CAS No. 323584-38-9 is poised to remain a cornerstone in synthetic and applied chemistry.